BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for CP-628006
in Patch Clamp Assays

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: CP-628006
Cat. No.: B12422454
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing CP-628006, a novel potentiator
of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) channel, in patch clamp
electrophysiology assays. The information herein is intended to guide researchers in the
accurate assessment of CP-628006's effects on CFTR channel function at the single-channel
and whole-cell levels.

Introduction

CP-628006 is a small molecule CFTR potentiator that enhances channel gating, increasing the
frequency and duration of channel openings.[1][2][3] Notably, its mechanism of action is distinct
from the well-characterized potentiator, ivacaftor. A key feature of CP-628006 is its ability to
restore ATP-dependent channel gating to the G551D-CFTR mutant, a function not observed
with ivacaftor.[1][2][3] This unique property makes CP-628006 a valuable tool for investigating
CFTR pharmacology and exploring potential combination therapies for cystic fibrosis.

Quantitative Data Summary
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The potency and efficacy of CP-628006 have been evaluated on various CFTR genotypes. The
following table summarizes the key quantitative data from electrophysiological assays.
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Ivacaftor
Cell
CP-628006 Value (for
TypelCFTR Assay Type Parameter . Reference
. Value comparison
Variant
)
FRT cells
expressing
F508del- Ussing
ECso 0.4 uM ~0.1 pM [2]
CFTR (low Chamber
temperature-
rescued)
FRT cells
expressing
F508del- Ussing Maximal Approx. 50% 100% 2]
CFTR (low Chamber Response of Ivacaftor (reference)
temperature-
rescued)
Human
Bronchial Not explicitly
Epithelial ) stated, but o
Ussing o Not explicitly
(hBE) cells ECso efficacious [11[3]
) Chamber o stated
with potentiation
F508del/F508 observed
del
HEK293 cells
expressing Sinl Not licitl Not licitl
ingle- ot explici ot explici
F508del- J p Y p Y
Channel ECso stated in a stated in a [2]
CFTR (low ] ]
Patch Clamp single value single value
temperature-
rescued)
HEK293 cells  Single- Not explicitly Not explicitly
expressing Channel ECso stated in a stated in a [2]
G551D-CFTR  Patch Clamp single value single value
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Experimental Protocols

The following are detailed protocols for performing patch clamp assays to evaluate the effect of
CP-628006 on CFTR channel function. These protocols are based on methodologies reported
in the literature for studying CFTR potentiators.[2]

Cell Culture and Preparation

e Cell Lines:

o Human Embryonic Kidney (HEK293) cells or Fischer Rat Thyroid (FRT) cells stably
expressing wild-type, F508del-CFTR, or G551D-CFTR.

o Primary human bronchial epithelial (hBE) cells derived from cystic fibrosis patients.
e Culture Conditions:

o For temperature-sensitive mutants like F508del-CFTR, cells are typically cultured at a
permissive temperature (e.g., 27°C) for 24-48 hours prior to the experiment to rescue the
protein's trafficking to the plasma membrane.

Excised Inside-Out Patch Clamp Protocol

This configuration is ideal for studying the direct effects of CP-628006 and ATP on the
intracellular side of the CFTR channel.

1. Solutions and Reagents:

o Pipette (Extracellular) Solution:

[¢]

140 mM N-methyl-D-glucamine (NMDG)-CI

[e]

5 mM MgClz

o

10 mM TES (N-tris[hydroxymethyl]methyl-2-aminoethanesulfonic acid)

[¢]

Adjust pH to 7.4 with NMDG

o Bath (Intracellular) Solution:
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140 mM NMDG-CI

[e]

10 MM TES

o

[¢]

1 mM MgATP (or varying concentrations to study ATP dependence)

[¢]

75 nM Protein Kinase A (PKA) catalytic subunit

[e]

CP-628006 at desired concentrations (e.g., 0.1 uM to 10 uM)

o

Adjust pH to 7.4 with NMDG

Stock Solutions:

o Prepare a concentrated stock of CP-628006 in a suitable solvent (e.g., DMSO) and dilute
to the final concentration in the intracellular solution on the day of the experiment.

. Electrophysiological Recording:

Pull borosilicate glass pipettes to a resistance of 4-6 MQ when filled with the pipette solution.

Establish a high-resistance (>1 GQ) seal with the cell membrane in the cell-attached
configuration.

Excise the patch of membrane to achieve the inside-out configuration, exposing the
intracellular face of the membrane to the bath solution.

Maintain a holding potential of -50 mV.

Activate CFTR channels by perfusing the patch with the intracellular solution containing PKA
and ATP.

Record baseline channel activity.

Apply various concentrations of CP-628006 via a perfusion system to the bath and record
channel activity.

Data Acquisition and Analysis:
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o Record currents using a patch clamp amplifier and digitize the data.

o Analyze the data to determine the channel open probability (Po), open and closed times,
and single-channel conductance.

o Construct dose-response curves to determine the ECso of CP-628006.

Mandatory Visualizations
Experimental Workflow: Excised Inside-Out Patch Clamp
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Caption: Workflow for an excised inside-out patch clamp experiment to test CP-628006.
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Caption: Simplified signaling pathway of CFTR channel activation and potentiation by CP-
628006.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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